Cas no 97871-89-1 (3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-)

• Product Name: 3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
• CAS No: 97871-89-1
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 750852
• PubChem ID: 13196574
• Update Time: 2025-04-19

3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 2-[(4-methylphenyl)methylene]-, (Z)-
• CHEMBL609865
• 4'-Methyl-aurone
• (Z)-2-(4-Methylbenzylidene)benzofuran-3(2H)-one
• 97871-89-1
• SCHEMBL21046410

• Inchi： 1S/C16H12O2/c1-11-6-8-12(9-7-11)10-15-16(17)13-4-2-3-5-14(13)18-15/h2-10H,1H3/b15-10-
• InChI Key： GMCTULLKJXDQBT-GDNBJRDFSA-N
• SMILES： O1C2C=CC=CC=2C(/C/1=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 236.084
• Monoisotopic Mass: 236.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4

Experimental Properties

• Melting Point: 75 - 76 °C
• LogP: 3.61120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids